8-(Trifluoromethoxy)quinolin-3-OL

• IUPAC Name: 8-(trifluoromethoxy)quinolin-3-ol
• InChI: InChI=1S/C10H6F3NO2/c11-10(12,13)16-8-3-1-2-6-4-7(15)5-14-9(6)8/h1-5,15H
• InChI Key: UAGJHIHIZSGXAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=CN=C2C(=C1)OC(F)(F)F)O
• Molecular Formula: C10H6F3NO2
• Molecular Weight: 229.15 g/mol

Description

8-(Trifluoromethoxy)quinolin-3-ol is a chemical compound with the molecular formula C10H6F3NO2 and a molecular weight of 229.16. It’s a quinoline derivative, which is a class of compounds that have versatile applications in the fields of industrial and synthetic organic chemistry.

Synthesis Analysis

Quinoline and its analogues can be synthesized through various protocols reported in the literature. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline core with a trifluoromethoxy group attached. Quinoline is a bicyclic compound that consists of a benzene ring fused with a pyridine ring.

Chemical Reactions Analysis

The chemical reactions involving quinoline and its derivatives are diverse. They can undergo various reactions such as transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 229.16. Other properties such as density, boiling point, melting point, and flash point are not available in the retrieved sources.